Cas no 58262-23-0 (4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-)

• Product name: 4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-
• CAS No: 58262-23-0
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 1609473

4H-Pyran-4-one, 2,6-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-

• Inchi： 1S/C7H8O4/c8-3-6-1-5(10)2-7(4-9)11-6/h1-2,8-9H,3-4H2
• InChI Key： CFQQCVTWZDNEEE-UHFFFAOYSA-N
• SMILES： C1(CO)OC(CO)=CC(=O)C=1

Computed Properties

• Exact Mass: 156.04224

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Melting Point: 110.2-110.9 °C
• Boiling Point: 436.2±30.0 °C(Predicted)
• PSA: 66.76
• pka: 14.52±0.10(Predicted)